Cas no 326867-61-2 (2-Furancarboxaldehyde,5-methyl-4-nitro-)

• Product Name: 2-Furancarboxaldehyde,5-methyl-4-nitro-
• CAS No: 326867-61-2
• MF: C₆H₅NO₄
• MW: 155.108201742172
• CID: 301569
• PubChem ID: 12009549
• Update Time: 2025-04-19

2-Furancarboxaldehyde,5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-methyl-4-nitro-
• 2-Furancarboxaldehyde, 5-methyl-4-nitro- (9CI)
• 2-formyl-5-methyl-4-nitrofuran
• 326867-61-2
• 5-methyl-4-nitrofuran-2-carbaldehyde

• Inchi： 1S/C6H5NO4/c1-4-6(7(9)10)2-5(3-8)11-4/h2-3H,1H3
• InChI Key： CTOWOTVODWASGA-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.02185
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 73.35